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Compound of Interest

Compound Name: Quinagolida

CAS No.: 130793-77-0

Cat. No.: B14159601

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and

synthesis of quinagolide, a non-ergot selective dopamine D2 receptor agonist. It is intended for

an audience with a strong background in organic chemistry and drug development. This

document details the structural features of quinagolide, outlines various synthetic pathways

with available quantitative data, presents detailed experimental protocols for a modern

synthetic route, and visualizes key chemical and biological pathways.

Chemical Structure of Quinagolide
Quinagolide is a synthetic, non-ergoline dopamine D2 receptor agonist. Its chemical structure is

characterized by a benzo[g]quinoline core. The systematic IUPAC name for quinagolide is

(3S,4aS,10aR)-3-(diethylsulfamoylamino)-6-hydroxy-1-propyl-3,4,4a,5,10,10a-hexahydro-2H-

benzo[g]quinoline.[1] The molecule possesses three stereocenters, leading to specific spatial

arrangements crucial for its biological activity.
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Property Value

Molecular Formula C₂₀H₃₃N₃O₃S[1]

Molecular Weight 395.56 g/mol

IUPAC Name

(3S,4aS,10aR)-3-(diethylsulfamoylamino)-6-

hydroxy-1-propyl-3,4,4a,5,10,10a-hexahydro-

2H-benzo[g]quinoline[1]

CAS Number 87056-78-8[1]

Stereochemistry (3S, 4aS, 10aR)

Below is a 2D representation of the chemical structure of quinagolide, generated using the

DOT language.

Caption: 2D Chemical Structure of Quinagolide.

Synthesis Pathways of Quinagolide
Several synthetic routes for quinagolide have been developed since its inception, ranging from

initial laboratory-scale syntheses to more refined industrial processes and modern academic

approaches.

Sandoz Laboratory Synthesis
The initial synthesis of quinagolide was developed by Sandoz. This route commences with 5-

methoxy-2-tetralone and involves a nine-step sequence to construct the core

octahydrobenzo[g]quinoline ring system with the correct stereochemistry. A subsequent five-

step transformation converts this intermediate into quinagolide. A key step in this later

sequence is a Curtius rearrangement to introduce the amine functionality.[2] Due to the multi-

step nature and likely modest overall yields, this laboratory route was not deemed practical for

large-scale production.[2]

Novartis Industrial Synthesis
To enable large-scale manufacturing, scientists at Novartis devised a more efficient process.

This industrial synthesis begins with 1,6-dimethoxynaphthalene. Key steps in this pathway
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include selective lithiation, reaction with (2Z)-ethyl 2-cyano-3-ethoxyacrylate, catalytic

hydrogenation, and a Birch reduction.[2] The final stereochemistry is established in the

concluding steps of the synthesis.[2]

Ring-Closing Metathesis (RCM) Approach
A more recent and well-documented total synthesis of (±)-quinagolide utilizes a Ring-Closing

Metathesis (RCM) strategy.[3][4] This approach starts from the readily available meta-

hydroxybenzaldehyde. The key features of this synthesis are a pyrolytic elimination to form a

key olefin intermediate, followed by an RCM reaction to construct the tricyclic core of

quinagolide. A late-stage Hofmann rearrangement is employed to install the crucial 3-

aminopiperidine skeleton.[3][4]

The following diagram illustrates the key transformations in the RCM synthesis of quinagolide.

meta-Hydroxybenzaldehyde Olefin IntermediateMultiple Steps Diene for RCMConjugate Addition Tricyclic CoreRCM Carboxamide IntermediateMultiple Steps Amine IntermediateHofmann Rearrangement Sulfonated IntermediateSulfonation QuinagolideDemethylation

Click to download full resolution via product page

Caption: Key Stages in the RCM Synthesis of Quinagolide.

Quantitative Data for the RCM Synthesis
The following table summarizes the reported yields for key steps in the Ring-Closing

Metathesis synthesis of (±)-quinagolide as described in the literature.[3][5]
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Step Product Yield (%)

Conversion of ester to

carboxamide
Carboxamide Intermediate (4) 90

PIFA-mediated Hofmann

rearrangement
Amine Intermediate (16) 82

Sulfonation of amine Sulfonated Intermediate (17) 71

Demethylation to final product (±)-Quinagolide (3) 66

Hydrogenation of tricyclic core

rac-Methyl-(3R,4aR,10aR)-6-

methoxy-1-propyl-

1,2,3,4,4a,5,10,10a-

octahydrobenzo[g]quinoline-3-

carboxylate (14)

87

Ring-Closing Metathesis Tricyclic Core (5) 93

Experimental Protocols for the RCM Synthesis
The following are detailed experimental procedures for the final steps of the (±)-quinagolide

synthesis via the RCM route, adapted from the literature.[3]

PIFA-Mediated Hofmann Rearrangement
To a solution of the carboxamide intermediate in a mixture of acetonitrile and water (1:1) at 0

°C, [bis(trifluoroacetoxy)iodo]benzene (PIFA) is added. The reaction mixture is stirred at this

temperature for 30 minutes and then at room temperature for 12 hours. The reaction is then

concentrated under reduced pressure. The residue is dissolved in water, acidified with

concentrated HCl, and extracted with diethyl ether. The aqueous layer is then basified with

NaHCO₃ and extracted with ethyl acetate. The combined organic layers are concentrated, and

the residue is purified by silica gel column chromatography to yield the amine intermediate.

Sulfonation
To a stirred solution of the amine intermediate in dichloromethane at 0 °C, pyridine and

diethylsulfamoyl chloride are added. The reaction is stirred at room temperature for 12 hours.
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The reaction is then quenched with ice and 1 N NaHCO₃. The mixture is extracted with

dichloromethane, and the combined organic layers are washed with brine, dried over

anhydrous Na₂SO₄, and concentrated. The residue is purified by silica gel column

chromatography to afford the sulfonated intermediate.

Demethylation (Final Step)
To a stirred solution of the sulfonated intermediate in dichloromethane at 0 °C, a solution of

aluminum chloride and ethanethiol in dichloromethane is added. The reaction mixture is stirred

at room temperature for 3 hours. The reaction is then quenched with a saturated solution of

sodium potassium tartrate and stirred for 30 minutes. The mixture is extracted with

dichloromethane, and the combined organic layers are washed with brine, dried over

anhydrous Na₂SO₄, and concentrated. The residue is passed through a short silica gel column.

The product is then dissolved in dichloromethane and precipitated by the addition of HCl in

diethyl ether to yield pure (±)-quinagolide hydrochloride.

Spectroscopic Data
The structural elucidation of quinagolide and its synthetic intermediates relies on various

spectroscopic techniques. The following table presents key spectroscopic data for selected

intermediates and the final product from the RCM synthesis.[2]
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Compound
1H NMR
(CDCl₃, 200
MHz) δ (ppm)

13C NMR
(CDCl₃, 50
MHz) δ (ppm)

IR (CHCl₃) νₘₐₓ
(cm⁻¹)

HRMS (ESI)
m/z

Intermediate 9

7.33–7.00 (m,

6H), 6.63 (d, J =

8.0 Hz, 2H), 4.45

(d, J = 8.3 Hz,

1H), 3.77 (s, 3H),

3.75–3.61 (m,

1H), 3.18–2.82

(m, 4H), 2.66–

2.18 (m, 2H),

2.06–1.75 (m,

2H), 1.64–1.50

(m, 1H), 1.36 (s,

9H)

157.1, 155.5,

136.5, 135.3,

129.1 (2C),

128.9 (2C),

126.5, 125.8,

123.4, 121.1,

107.2, 79.2,

55.2, 49.6, 37.3,

34.9, 31.9, 31.2,

28.4 (3C), 26.7

3435, 1698,

1504, 771

[M+H]⁺,

414.2097

Intermediate 12

7.11 (t, J = 7.8

Hz, 1H), 6.67 (d,

J = 7.8 Hz, 1H),

6.73 (d, J = 7.8

Hz, 1H), 6.26 (s,

1H), 5.74 (s, 1H),

5.66 (dd, J = 8.4,

9.8 Hz, 1H),

5.36–5.08 (m,

2H), 3.81 (s, 3H),

3.78 (s, 3H), 3.67

(d, J = 14.8 Hz,

1H), 3.47 (d, J =

14.8 Hz, 1H),

3.22–2.87 (m,

2H), 2.79–2.24

(m, 5H)

167.0, 157.0,

140.5, 138.4,

136.2, 126.3

(2C), 123.9,

121.1, 117.3,

107.1, 55.2,

54.6, 51.8, 47.6,

44.8, 35.2, 29.0

3435, 1702,

1587, 1215, 771

[M+H]⁺,

302.1751
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(±)-Quinagolide

(DMSO-d6, 400

MHz): δ 10.08

(br s, 1H), 9.52

(br s, 1H), 7.72

(br s, 1H), 6.95

(t, J = 8.0 Hz,

1H), 6.64 (d, J =

8.0 Hz, 1H), 6.57

(d, J = 8.0 Hz,

1H), 3.25 (q, J =

7.2 Hz, 4H),

3.10-2.90 (m,

3H), 2.80-2.60

(m, 3H), 2.40-

2.20 (m, 2H),

2.05-1.90 (m,

2H), 1.80-1.60

(m, 2H), 1.55-

1.40 (m, 2H),

1.12 (t, J = 7.2

Hz, 6H), 0.88 (t,

J = 7.2 Hz, 3H)

Not explicitly

provided in the

main text of the

cited source.

Not explicitly

provided in the

cited source.

Not explicitly

provided in the

cited source.

Mechanism of Action: Dopamine D2 Receptor
Signaling
Quinagolide exerts its therapeutic effect by acting as a selective agonist at dopamine D2

receptors, particularly on lactotroph cells in the anterior pituitary gland. The binding of

quinagolide to these G protein-coupled receptors initiates a signaling cascade that leads to the

inhibition of prolactin secretion.

The following diagram illustrates the signaling pathway initiated by quinagolide at the dopamine

D2 receptor.
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Caption: Quinagolide's Signaling Pathway at the Dopamine D2 Receptor.

This guide has provided a detailed overview of the chemical structure and synthesis of

quinagolide, with a focus on providing actionable information for professionals in the field of

drug development and chemical research. The provided data and protocols, particularly for the

modern RCM synthesis, offer a solid foundation for further investigation and application of this

important pharmaceutical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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